Cas no 1613187-99-7 ((3R)-3-(4-hydroxy-2-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol)

• Product Name: (3R)-3-(4-hydroxy-2-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• CAS No: 1613187-99-7
• MF: C₁₆H₁₆O₄
• MW: 272.295845031738
• CID: 6643420
• PubChem ID: 51537108
• Update Time: 2024-03-02

(3R)-3-(4-hydroxy-2-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol Chemical and Physical Properties

Names and Identifiers

• Isovestitol, (R)-
• 1SWA5NMI4Z
• (3R)-7,4'-Dihydroxy-2'-methoxyisoflavan
• Isovestitol, (+)-
• 1613187-99-7
• UNII-1SWA5NMI4Z
• Q27252845
• (R)-isovestitol
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(4-hydroxy-2-methoxyphenyl)-, (3R)-
• (3R)-3-(4-hydroxy-2-methoxyphenyl)-3,4-dihydro-2H-chromen-7-ol

• Inchi： 1S/C16H16O4/c1-19-16-8-13(18)4-5-14(16)11-6-10-2-3-12(17)7-15(10)20-9-11/h2-5,7-8,11,17-18H,6,9H2,1H3/t11-/m0/s1
• InChI Key： FFDNYMAHNWBKCH-NSHDSACASA-N
• SMILES： O1C2C=C(C=CC=2C[C@H](C2C=CC(=CC=2OC)O)C1)O

Computed Properties

• Exact Mass: 272.10485899g/mol
• Monoisotopic Mass: 272.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 2'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 2'-O-methylated isoflavonoids